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Compound of Interest |

Compound Name: Dimethyl vinylphosphonate
CAS No.: 4645-32-3
Cat. No.: B1359777
Get Quote
. J

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Dimethyl vinylphosphonate is a corrosive and toxic organophosphorus compound requiring
strict adherence to safety protocols for its handling and disposal. Improper disposal can pose
significant risks to personnel and the environment. This document provides a comprehensive,
step-by-step guide for the safe disposal of dimethyl vinylphosphonate and associated
contaminated materials in a laboratory setting.

Immediate Safety Precautions

Before handling dimethyl vinylphosphonate, it is imperative to consult the Safety Data Sheet
(SDS). The primary hazards include severe skin burns, eye damage, and toxicity if swallowed.
[1][2] Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors.[3]

Personal Protective Equipment (PPE):

Appropriate PPE is mandatory when handling this substance.[4] This includes:
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e Eye and Face Protection: Chemical splash goggles and a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: A chemical-resistant apron or lab coat.

» Respiratory Protection: Use a respirator with an appropriate vapor cartridge if working

outside a fume hood or if ventilation is inadequate.

Quantitative Data Summary

The following table summarizes key quantitative data for dimethyl vinylphosphonate.

Property Value Reference
CAS Number 4645-32-3 [2]
Molecular Formula C4H903P [1]
Molecular Weight 136.09 g/mol [5]
Appearance Colorless to pale yellow liquid [6]

Density 1.146 g/mL at 20 °C [5]

Boiling Point 197-202 °C [5]

Flash Point 98 °C (208.4 °F) - closed cup [5]

Storage Temperature 2-8°C [41[5]
Hazard Class 8 (Corrosive) [11[2]

Disposal Procedures

The cardinal rule for the disposal of dimethyl vinylphosphonate is to never pour it down the

drain.[7] It must be disposed of as hazardous waste in accordance with all local, regional, and

national regulations.[2]

Step-by-Step Disposal of Unused or Waste Dimethyl

Vinylphosphonate
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o Container Selection: Obtain a dedicated, properly labeled hazardous waste container. The
container must be made of a material compatible with corrosive organic liquids, such as
high-density polyethylene (HDPE).

o Labeling: Clearly label the container with "Hazardous Waste," "Corrosive," "Toxic," and the
full chemical name: "Dimethyl Vinylphosphonate."

o Transfer: Carefully transfer the waste chemical into the designated container, avoiding
splashes. This should be done in a chemical fume hood.

o Closure: Securely cap the container to prevent any leaks or evaporation. Do not overfill the
container; leave adequate headspace for vapor expansion.

o Storage: Store the waste container in a designated satellite accumulation area for hazardous
waste. This area should be secure, well-ventilated, and away from incompatible materials
such as strong oxidizing agents and bases.[3]

o Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company.

Spill Cleanup and Disposal

In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.

[1]
For Small Spills:

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
such as vermiculite, dry sand, or a commercial chemical absorbent. Do not use combustible
materials like paper towels to absorb the bulk of the spill.

o Absorption: Cover the spill with the absorbent material and allow it to fully absorb the liquid.

[1]

o Collection: Carefully scoop the contaminated absorbent material into a designated
hazardous waste container.

» Decontamination: Decontaminate the spill area using a mild detergent and water solution.
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e Waste Disposal: The collected absorbent material and any contaminated cleaning materials
(e.g., wipes, gloves) are considered hazardous waste and must be placed in the labeled
hazardous waste container.

For Large Spills:

Evacuation: Immediately evacuate the area and alert others.

Emergency Contact: Contact your institution's EHS or emergency response team.

Ventilation: If it is safe to do so, increase ventilation to the area.

Professional Cleanup: Do not attempt to clean up a large spill yourself. Await the arrival of
trained emergency response personnel.

Disposal of Contaminated Materials

o Personal Protective Equipment (PPE): All disposable PPE (gloves, aprons, etc.) that comes
into contact with dimethyl vinylphosphonate must be disposed of as hazardous waste.
Place it in the designated solid hazardous waste container.

o Empty Containers: "Empty" containers that held dimethyl vinylphosphonate are still
considered hazardous waste. They must be triple-rinsed with a suitable solvent (e.qg.,
methanol or ethanol). The rinsate must be collected and disposed of as liquid hazardous
waste. After triple-rinsing, the container should be punctured or otherwise rendered unusable
and disposed of through the appropriate hazardous waste stream as advised by your EHS
department.

o Contaminated Labware: Glassware and other lab equipment contaminated with dimethyl
vinylphosphonate should be decontaminated by rinsing with a suitable solvent, with the
rinsate collected as hazardous waste. After decontamination, the labware can be washed
with detergent and water.

Experimental Protocols: Neutralization (for trained
personnel only)
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While direct disposal as hazardous waste is the recommended and safest option, in some
institutional settings, neutralization of small residual amounts may be permitted under strict
protocols by trained personnel. This should only be performed if explicitly allowed by your
institution's EHS guidelines. Dimethyl vinylphosphonate is an acidic organic compound.

General Neutralization Principle:

Neutralization of acidic waste is achieved by slowly adding a weak base to the acidic material
until the pH is neutral (between 6 and 8).

Caution: The neutralization reaction can be exothermic, generating heat. Proceed with caution
and appropriate cooling measures if necessary.

Methodology:
e Work in a chemical fume hood and wear all required PPE.

» Place the acidic waste in a large, appropriate container (e.g., a borosilicate glass beaker)
within a secondary container (e.g., an ice bath) to manage heat generation.

» Slowly, and with constant stirring, add a weak base such as sodium bicarbonate (baking
soda) or a dilute solution of sodium hydroxide.

¢ Monitor the pH of the solution continuously using a pH meter or pH strips.
o Continue adding the base until the pH is in the neutral range.

e The resulting neutralized solution must still be disposed of as hazardous aqueous waste, as
it contains the phosphonate salt and other byproducts. Collect it in a labeled hazardous
waste container.

Logical Flow for Dimethyl Vinylphosphonate
Disposal
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Dimethyl Vinylphosphonate Disposal Decision Tree
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Caption: Disposal workflow for dimethyl vinylphosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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